3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole

• IUPAC Name: 3-[2-[(4-fluorophenyl)methoxy]phenyl]-1-(4-methoxyphenyl)sulfonylpyrazole
• InChI: InChI=1S/C23H19FN2O4S/c1-29-19-10-12-20(13-11-19)31(27,28)26-15-14-22(25-26)21-4-2-3-5-23(21)30-16-17-6-8-18(24)9-7-17/h2-15H,16H2,1H3
• InChI Key: OYVUBJSOQWNRKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2C=CC(=N2)C3=CC=CC=C3OCC4=CC=C(C=C4)F
• Molecular Formula: C23H19FN2O4S
• Molecular Weight: 438.5 g/mol

Description

3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine. The compound has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Antimicrobial and Antitubercular Applications

• Antimicrobial and Antitubercular Agents: A series of benzene sulfonamide pyrazole oxadiazole derivatives, including compounds structurally similar to 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole, have been evaluated for antimicrobial and antitubercular activities. Molecular docking studies against Mycobacterium tuberculosis β-ketoacyl-acyl carrier protein synthase A (Kas-A) revealed potential antitubercular properties of these compounds (Shingare et al., 2022).

Cancer Research

• Cytotoxicity and Anticancer Activity: Compounds structurally related to 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole have been investigated for their cytotoxicity against various cancer cell lines. One of the compounds showed promising activity against hepatocellular carcinoma and colorectal carcinoma cell lines (Biointerface Research in Applied Chemistry, 2020).

Synthesis and Structure Studies

• Synthesis and Crystal Structures: The synthesis of similar pyrazole derivatives and their structures have been explored. These studies include the configurations of intermediates and derivatives, providing insights into the chemical properties and potential applications of these compounds (Qi et al., 2015).

Bioactivity Studies

• Carbonic Anhydrase Inhibitory Activities: A series of pyrazoline benzene sulfonamides, structurally analogous to the compound , were tested for their inhibitory effects on carbonic anhydrase isoenzymes. These studies contribute to understanding the potential biological activities of similar compounds (Kucukoglu et al., 2016).

Hydrogen Bond Studies

• Hydrogen-Bonded Chains: The hydrogen-bonding characteristics of similar compounds have been investigated. This research provides insights into the molecular interactions and structural stability of such compounds (Abonía et al., 2007).

Other Applications

• Antiproliferative Activities

  Some pyrazole-sulfonamide derivatives have been synthesized and tested for their antiproliferative activities against various cell lines, shedding light on their potential as antitumor agents (Mert et al., 2014).

• Apoptosis-Promoting Effect

  Novel pyrazole derivatives containing aminoguanidine units have been synthesized and evaluated for cytotoxicity and apoptotic activity, revealing their potential as anticancer compounds (Liu et al., 2019).